Cas no 1509598-40-6 (4-(but-3-yn-1-yl)amino-6-methylpyridine-3-carboxylic acid)

• Product Name: 4-(but-3-yn-1-yl)amino-6-methylpyridine-3-carboxylic acid
• CAS No: 1509598-40-6
• MF: C₁₁H₁₂N₂O₂
• MW: 204.225182533264
• CID: 6368720
• PubChem ID: 81244685
• Update Time: 2025-05-27

4-(but-3-yn-1-yl)amino-6-methylpyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-(but-3-yn-1-yl)amino-6-methylpyridine-3-carboxylic acid
• 3-Pyridinecarboxylic acid, 4-(3-butyn-1-ylamino)-6-methyl-
• EN300-1449335
• AKOS019816248
• 4-[(but-3-yn-1-yl)amino]-6-methylpyridine-3-carboxylic acid
• 4-[(but-3-yn-1-yl)amino]-6-methylpyridine-3-carboxylicacid
• 1509598-40-6

• Inchi： 1S/C11H12N2O2/c1-3-4-5-12-10-6-8(2)13-7-9(10)11(14)15/h1,6-7H,4-5H2,2H3,(H,12,13)(H,14,15)
• InChI Key： YTOCOCKVRJFHEJ-UHFFFAOYSA-N
• SMILES： C1=NC(C)=CC(NCCC#C)=C1C(O)=O

Computed Properties

• Exact Mass: 204.089877630g/mol
• Monoisotopic Mass: 204.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 62.2Ų

Additional information on 4-(but-3-yn-1-yl)amino-6-methylpyridine-3-carboxylic acid

Recent Advances in the Study of 4-(but-3-yn-1-yl)amino-6-methylpyridine-3-carboxylic acid (CAS: 1509598-40-6)

The compound 4-(but-3-yn-1-yl)amino-6-methylpyridine-3-carboxylic acid (CAS: 1509598-40-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

Recent studies have demonstrated that 4-(but-3-yn-1-yl)amino-6-methylpyridine-3-carboxylic acid serves as a versatile intermediate in the synthesis of novel heterocyclic compounds. Its unique structural features, including the presence of an alkyne group and a carboxylic acid moiety, make it an attractive building block for the development of targeted therapies. Researchers have successfully utilized this compound in click chemistry reactions, enabling the rapid assembly of complex molecular architectures with potential pharmacological activity.

In terms of biological activity, preliminary investigations have revealed that derivatives of 4-(but-3-yn-1-yl)amino-6-methylpyridine-3-carboxylic acid exhibit promising inhibitory effects against specific enzyme targets. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported that certain analogs of this compound showed potent activity against protein kinases involved in inflammatory pathways. The researchers employed structure-activity relationship (SAR) studies to optimize the compound's scaffold, leading to improved selectivity and potency.

The pharmacokinetic properties of 4-(but-3-yn-1-yl)amino-6-methylpyridine-3-carboxylic acid and its derivatives have also been investigated. Recent in vitro and in vivo studies suggest that these compounds demonstrate favorable absorption and distribution profiles, with some analogs showing good blood-brain barrier penetration. These findings open up possibilities for the development of central nervous system (CNS)-targeted therapies based on this chemical scaffold.

From a synthetic chemistry perspective, novel methodologies have been developed to efficiently produce 4-(but-3-yn-1-yl)amino-6-methylpyridine-3-carboxylic acid and its derivatives. A 2024 publication in Organic Letters described a streamlined synthetic route that significantly improves the yield and purity of the compound while reducing production costs. This advancement is particularly important for scaling up production for preclinical and clinical studies.

Looking forward, researchers are exploring the potential of 4-(but-3-yn-1-yl)amino-6-methylpyridine-3-carboxylic acid as a platform for developing targeted protein degraders (PROTACs) and other novel therapeutic modalities. The compound's ability to serve as a linker between different functional groups makes it particularly valuable in these emerging areas of drug discovery. Ongoing studies are investigating its application in the development of bifunctional molecules that can simultaneously engage multiple biological targets.

In conclusion, 4-(but-3-yn-1-yl)amino-6-methylpyridine-3-carboxylic acid (CAS: 1509598-40-6) represents a promising chemical scaffold with diverse applications in medicinal chemistry. The recent research highlights its potential as a versatile building block for drug discovery, with particular relevance to the development of enzyme inhibitors and targeted therapies. As research continues, we anticipate seeing more innovative applications of this compound in addressing unmet medical needs.